Cas no 941977-25-9 (N-(2H-1,3-benzodioxol-5-yl)-N'-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide
• CAS No: 941977-25-9
• MF: C₂₅H₂₅N₃O₄
• MW: 431.483706235886
• CID: 5458027
• Update Time: 2025-05-18

N-(2H-1,3-benzodioxol-5-yl)-N'-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1,3-benzodioxol-5-yl)-N-(2-naphthalen-1-yl-2-pyrrolidin-1-ylethyl)oxamide
• N-(2H-1,3-benzodioxol-5-yl)-N'-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide

• Inchi： 1S/C25H25N3O4/c29-24(25(30)27-18-10-11-22-23(14-18)32-16-31-22)26-15-21(28-12-3-4-13-28)20-9-5-7-17-6-1-2-8-19(17)20/h1-2,5-11,14,21H,3-4,12-13,15-16H2,(H,26,29)(H,27,30)
• InChI Key： FJGFXVKRDGCRSD-UHFFFAOYSA-N
• SMILES： C(NCC(C1=C2C(C=CC=C2)=CC=C1)N1CCCC1)(=O)C(NC1=CC=C2OCOC2=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-N'-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide (CAS No. 941977-25-9)

The compound N-(2H-1,3-benzodioxol-5-yl)-N'-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide (CAS No. 941977-25-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a benzodioxole moiety, a naphthalene ring, and a pyrrolidine group makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.

In recent years, the scientific community has shown growing interest in multi-target directed ligands (MTDLs), and N-(2H-1,3-benzodioxol-5-yl)-N'-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide fits this category due to its ability to interact with multiple biological targets. This aligns with the current trend in drug development, where compounds with polypharmacological properties are highly sought after. The presence of both aromatic and heterocyclic components in its structure enhances its binding affinity to various receptors, making it a versatile molecule for further exploration.

The synthesis of CAS No. 941977-25-9 involves a series of carefully controlled reactions to ensure high purity and yield. One of the critical steps includes the formation of the ethanediamide bridge, which serves as a linker between the benzodioxol-5-yl and naphthalen-1-yl groups. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its structural integrity. These methods are essential for confirming the identity of the molecule, especially given its complex nomenclature and potential for isomerism.

From a pharmacological perspective, N-(2H-1,3-benzodioxol-5-yl)-N'-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide has shown promise in preliminary studies for its ability to influence neurotransmitter systems. The pyrrolidine moiety, in particular, is known to interact with G-protein-coupled receptors (GPCRs), which are a major focus in modern drug discovery. This has led to speculation about its potential applications in addressing conditions related to neurological disorders, though further research is needed to validate these claims.

The compound's lipophilicity, conferred by its naphthalene and benzodioxole components, suggests favorable blood-brain barrier (BBB) penetration. This property is crucial for compounds targeting the central nervous system (CNS), as it enhances their bioavailability and efficacy. Researchers are also investigating its metabolic stability, a key factor in determining its suitability as a drug candidate. The integration of computational chemistry tools has accelerated these studies, allowing for more efficient prediction of its ADME (absorption, distribution, metabolism, and excretion) profile.

In the context of green chemistry, the synthesis of CAS No. 941977-25-9 has been optimized to minimize environmental impact. Solvent selection, reaction conditions, and waste management strategies are carefully considered to align with sustainable practices. This reflects the broader shift in the pharmaceutical industry toward eco-friendly synthesis, a topic that resonates with both researchers and the general public.

Given the increasing demand for personalized medicine, the versatility of N-(2H-1,3-benzodioxol-5-yl)-N'-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide makes it a compelling subject for further study. Its potential to be tailored for specific therapeutic needs aligns with the growing emphasis on precision healthcare. As such, it represents a convergence of chemical innovation and biomedical advancement, two areas that dominate contemporary scientific discourse.

In summary, N-(2H-1,3-benzodioxol-5-yl)-N'-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide (CAS No. 941977-25-9) is a molecule of significant interest due to its complex structure and potential pharmacological applications. Its study exemplifies the interdisciplinary nature of modern science, combining organic chemistry, pharmacology, and computational modeling to unlock its full potential. As research progresses, this compound may well emerge as a key player in the next generation of therapeutic agents.